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molecular formula C19H14BrClN2O2 B8563540 5-Bromo-2-{[(4-chlorophenyl)methyl]oxy}-N-3-pyridinylbenzamide

5-Bromo-2-{[(4-chlorophenyl)methyl]oxy}-N-3-pyridinylbenzamide

Cat. No. B8563540
M. Wt: 417.7 g/mol
InChI Key: PJXVXFMSGVGLET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08778939B2

Procedure details

Solid pyridin-3-amine (99 mg, 1.05 mmol) was added in one charge to a stirred solution of 5-bromo-2-(4-chlorobenzyloxy)benzoic acid (may be prepared as described in Description 16, 180 mg, 0.53 mmol), 1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (121 mg, 0.63 mmol) and 1-Hydroxybenzotriazole (85 mg, 0.63 mmol) in DMF (15 ml) under nitrogen at 20° C. The reaction mixture was stirred at 20° C. for 16 h. The organic phase was washed with water (25 ml), extracted with ethyl acetate (3×30 ml), dried over sodium sulphate, evaporated in vacuo and purified by column chromatography (petroleum ether:ethyl acetate=1.5:1) to yield the title compound as a white solid. 200 mg.
Name
pyridin-3-amine
Quantity
99 mg
Type
reactant
Reaction Step One
Name
5-bromo-2-(4-chlorobenzyloxy)benzoic acid
Quantity
180 mg
Type
reactant
Reaction Step Two
Name
1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride
Quantity
121 mg
Type
reactant
Reaction Step Two
Name
1-Hydroxybenzotriazole
Quantity
85 mg
Type
reactant
Reaction Step Two
Name
DMF
Quantity
15 mL
Type
solvent
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([NH2:7])[CH:2]=1.[Br:8][C:9]1[CH:10]=[CH:11][C:12]([O:18][CH2:19][C:20]2[CH:25]=[CH:24][C:23]([Cl:26])=[CH:22][CH:21]=2)=[C:13]([CH:17]=1)[C:14](O)=[O:15].Cl.CN(C)CCCN=C=NCC.ON1C2C=CC=CC=2N=N1>CN(C=O)C>[Br:8][C:9]1[CH:10]=[CH:11][C:12]([O:18][CH2:19][C:20]2[CH:25]=[CH:24][C:23]([Cl:26])=[CH:22][CH:21]=2)=[C:13]([CH:17]=1)[C:14]([NH:7][C:3]1[CH:2]=[N:1][CH:6]=[CH:5][CH:4]=1)=[O:15] |f:2.3|

Inputs

Step One
Name
pyridin-3-amine
Quantity
99 mg
Type
reactant
Smiles
N1=CC(=CC=C1)N
Step Two
Name
5-bromo-2-(4-chlorobenzyloxy)benzoic acid
Quantity
180 mg
Type
reactant
Smiles
BrC=1C=CC(=C(C(=O)O)C1)OCC1=CC=C(C=C1)Cl
Name
1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride
Quantity
121 mg
Type
reactant
Smiles
Cl.CN(CCCN=C=NCC)C
Name
1-Hydroxybenzotriazole
Quantity
85 mg
Type
reactant
Smiles
ON1N=NC2=C1C=CC=C2
Name
DMF
Quantity
15 mL
Type
solvent
Smiles
CN(C)C=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
20 °C
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at 20° C. for 16 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
The organic phase was washed with water (25 ml)
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate (3×30 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulphate
CUSTOM
Type
CUSTOM
Details
evaporated in vacuo
CUSTOM
Type
CUSTOM
Details
purified by column chromatography (petroleum ether:ethyl acetate=1.5:1)

Outcomes

Product
Details
Reaction Time
 16 h
Name
title compound
Type
product
Smiles
BrC=1C=CC(=C(C(=O)NC=2C=NC=CC2)C1)OCC1=CC=C(C=C1)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.